Cas no 126693-47-8 (2-{(benzyloxy)carbonylamino}-3-(3-fluorophenyl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(3-fluorophenyl)propanoic acid
• CAS No: 126693-47-8
• MF: C₁₇H₁₆FNO₄
• MW: 317.311648368835
• CID: 105761
• PubChem ID: 14380133
• Update Time: 2025-04-18

2-{(benzyloxy)carbonylamino}-3-(3-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine,3-fluoro-N-[(phenylmethoxy)carbonyl]-
• N-[(Benzyloxy)carbonyl]-3-fluorophenylalanine
• (R)-2-(((Benzyloxy)carbonyl)amino)-3-(2-fluorophenyl)propanoic acid
• AK106118
• ANW-73157
• Cbz-2-Fluoro-D-Phenylalanine
• CTK8C4799
• KB-209644
• KB-48738
• N-benzyloxycarbonyl-2-fluoro-phenylalanine
• N-Benzyloxycarbonyl-2-fluor-phenylalanin
• Z-DL-Phe(2F)
• Z-DL-Phe(3F)
• Z-Phe(2F)-OH
• Z-Phe(3F)-OH
• 2-{(benzyloxy)carbonylamino}-3-(3-fluorophenyl)propanoic acid
• 126693-47-8
• 2-([(benzyloxy)carbonyl]amino)-3-(3-fluorophenyl)propanoic acid
• EN300-1217889
• AKOS015909853
• F2147-6672
• 2-([(benzyloxy)carbonyl]amino)-3-(3-fluorophenyl)propanoicacid
• CBZ-L-3-FLUOROPHENYLALANINE
• 2-{[(benzyloxy)carbonyl]amino}-3-(3-fluorophenyl)propanoic acid
• FT-0771486

• Inchi： 1S/C17H16FNO4/c18-14-8-4-7-13(9-14)10-15(16(20)21)19-17(22)23-11-12-5-2-1-3-6-12/h1-9,15H,10-11H2,(H,19,22)(H,20,21)
• InChI Key： PTHVXSGNDJTPEX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 317.10633615g/mol
• Monoisotopic Mass: 317.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives